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For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the potent cannabinoid receptor 1 (CB1) agonist,
AM11542.

AM11542 is a synthetic, orthosteric agonist of the cannabinoid receptor 1 (CB1), demonstrating
high binding affinity with a reported Ki of 0.11 nM.[1] Its utility lies in the investigation of CB1
receptor activation and the exploration of allosteric modulation mechanisms. This document
outlines purchasing information, experimental protocols, and the signaling pathway associated
with AM11542.

Supplier and Purchasing Information

AM11542 is available from the following supplier for research purposes. At present, a
comprehensive list of alternative suppliers is not readily available based on conducted
searches.
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) Catalog CAS Molecular Molecular ] Quantity
Supplier . Purity .
Number Number Formula Weight Options
1mg, 5
MedChem 152674- C25H37Br mg, 10 mg,
HY-177425 449.46 >98%
Express 95-8 02 50 mg, 100
mg

Note: This product is intended for research use only and has not been fully validated for
medical applications.[1]

Mechanism of Action and Signaling Pathway

AM11542 acts as a full agonist at the CB1 receptor, a G-protein coupled receptor (GPCR).[2]
Upon binding, it induces a conformational change in the receptor, leading to the activation of
intracellular signaling cascades. The primary pathway involves the inhibition of adenylyl
cyclase, which results in a decrease in intracellular cyclic AMP (CAMP) levels.[2][3]

The following diagram illustrates the signaling pathway of AM11542 upon binding to the CB1
receptor.
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Prepare cell membranes
expressing CB1 receptor

Incubate membranes with
[3H]CP55,940 (radioligand)

and varying concentrations
of AM11542

Separate bound and
free radioligand
(e.qg., filtration)

Measure radioactivity of
bound radioligand using
scintillation counting

Analyze data to determine
Ki value for AM11542

Culture CHO cells stably )
or

xpressing human CBL1 recept

Treat cells with forskolin
(to stimulate cAMP production)

and varying concentrations
of AM11542

Incubate for a defined
period to allow for
cAMP accumulation

Lyse the cells to
release intracellular cAMP

Measure cAMP levels using a
competitive immunoassay
(e.g., HTRF, ELISA)

Determine the EC50 value
for AM11542's inhibition
of cAMP accumulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [AM11542: Application Notes and Protocols for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580040/docs#am11542-application-notes-and-
protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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